Cas no 1805220-07-8 (Methyl 2-bromo-6-nitronicotinate)

• Product Name: Methyl 2-bromo-6-nitronicotinate
• CAS No: 1805220-07-8
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4901833
• Update Time: 2025-10-22

Methyl 2-bromo-6-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-nitronicotinate

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)4-2-3-5(10(12)13)9-6(4)8/h2-3H,1H3
• InChI Key： ZHEUNIQAJZTSFV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-6-nitronicotinate

Methyl 2-bromo-6-nitronicotinate: A Versatile Building Block in Organic Synthesis

Methyl 2-bromo-6-nitronicotinate (CAS No. 1805220-07-8) is a highly valuable nitrogen-containing heterocyclic compound that has gained significant attention in modern pharmaceutical research and organic synthesis. This brominated nicotinate derivative serves as a crucial intermediate for constructing complex molecular architectures, particularly in the development of bioactive compounds and functional materials.

The molecular structure of Methyl 2-bromo-6-nitronicotinate features three distinct reactive sites: the bromo substituent at position 2, the nitro group at position 6, and the ester functionality. This unique combination makes it an exceptionally versatile chemical building block for various cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. Researchers particularly value its application in medicinal chemistry for creating nitrogen-rich scaffolds found in many therapeutic agents.

Recent studies highlight the growing importance of Methyl 2-bromo-6-nitronicotinate derivatives in developing kinase inhibitors, a hot topic in cancer research. The compound's ability to serve as a precursor for pyridine-based pharmaceuticals aligns with current trends in targeted drug discovery. Its electron-deficient aromatic system makes it particularly useful for designing protein-binding molecules with enhanced specificity.

From a synthetic chemistry perspective, Methyl 2-bromo-6-nitronicotinate offers multiple advantages. The bromine atom facilitates efficient palladium-catalyzed couplings, while the nitro group can be selectively reduced to amines or converted to other functionalities. The methyl ester provides additional modification possibilities through hydrolysis or transesterification. These features make it a favorite among chemists working on structure-activity relationship studies and library synthesis for drug screening.

The compound's stability under standard laboratory conditions contributes to its popularity as a research chemical. Proper storage in anhydrous environments at controlled temperatures ensures long-term viability. Analytical characterization typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy, with purity levels often exceeding 97% for most research applications.

In material science applications, derivatives of Methyl 2-bromo-6-nitronicotinate have shown promise in developing organic electronic materials. The electron-withdrawing nature of both the nitro and ester groups makes it suitable for creating n-type semiconductors and photoactive compounds. This aligns with growing interest in sustainable electronics and organic photovoltaics.

The global market for functionalized pyridine derivatives like Methyl 2-bromo-6-nitronicotinate continues to expand, driven by increasing demand from pharmaceutical companies and research institutions. Current synthesis protocols focus on improving yields and reducing environmental impact through green chemistry approaches, reflecting broader industry trends toward sustainable synthesis.

For researchers considering Methyl 2-bromo-6-nitronicotinate CAS 1805220-07-8 for their projects, several key considerations emerge. The compound's reactivity profile requires careful planning of synthetic sequences, particularly when multiple functional group transformations are involved. Recent publications demonstrate successful applications in multi-step syntheses of complex alkaloids and pharmacologically active compounds.

Quality control remains paramount when working with brominated nitronicotinate esters. Reputable suppliers provide comprehensive analytical data sheets and certificates of analysis to ensure batch-to-batch consistency. Researchers should verify purity through independent analysis when pursuing sensitive applications like biological testing or material fabrication.

Looking ahead, the scientific community anticipates growing applications of Methyl 2-bromo-6-nitronicotinate in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features make it particularly suitable for creating bifunctional molecules that are revolutionizing drug discovery paradigms. The compound's versatility ensures its continued relevance in cutting-edge chemical research.